Cas no 1340187-57-6 (2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid)

• Product Name: 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid
• CAS No: 1340187-57-6
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 6391492
• PubChem ID: 62757892
• Update Time: 2025-10-28

2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-768303
• 1340187-57-6
• 2-[(pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid
• AKOS012051474
• 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H9N3O2/c15-11(16)9-6-13-10(14-7-9)4-8-2-1-3-12-5-8/h1-3,5-7H,4H2,(H,15,16)
• InChI Key： KOTKPLSDCFGMJC-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(CC2C=NC=CC=2)=NC=1)=O

Computed Properties

• Exact Mass: 215.069476538g/mol
• Monoisotopic Mass: 215.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76Ų

Additional information on 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid

Introduction to 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic Acid (CAS No. 1340187-57-6)

2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid, identified by its CAS number 1340187-57-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine family, a heterocyclic aromatic organic compound that plays a crucial role in the development of various medicinal agents, particularly those targeting central nervous system disorders, cancer, and infectious diseases. The structural motif of this molecule, featuring a pyridine ring linked to a pyrimidine core via a methyl group, endows it with unique chemical and pharmacological properties that make it a valuable scaffold for drug discovery and development.

The< strong>pyridine moiety in 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid contributes to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature is particularly advantageous in designing molecules that can selectively bind to specific enzymes or receptors in the body. Furthermore, the< strong>pyrimidine ring is a well-known pharmacophore in medicinal chemistry, with numerous examples of successful drugs incorporating this scaffold. The presence of a carboxylic acid group at the 5-position of the pyrimidine ring adds another layer of functionality, allowing for further derivatization and modification to enhance pharmacological activity.

In recent years, there has been a growing interest in developing novel compounds based on the pyrimidine-pyridine hybrid structure. This interest stems from the observation that such hybrids often exhibit enhanced binding affinity and selectivity compared to their individual components. For instance, studies have shown that molecules containing this structural motif can effectively inhibit enzymes involved in cancer progression, such as kinases and polymerases. The carboxylic acid functionality also provides a site for conjugation with other biomolecules, such as peptides or antibodies, to improve bioavailability and target specificity.

One of the most compelling aspects of 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid is its potential application in the treatment of neurological disorders. Pyrimidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems and ion channel function. The< strong>pyridine-< strong>pyrimidine core structure allows for precise tuning of physicochemical properties, enabling the design of compounds that can cross the blood-brain barrier while maintaining high affinity for neuronal targets. Preliminary research indicates that derivatives of this compound may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

The synthesis of 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine derivatives and carbonyl compounds, followed by functional group transformations to introduce the carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential on a larger scale.

In addition to its pharmaceutical applications, 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid has shown promise in materials science. Its unique structural features make it suitable for designing organic semiconductors and ligands for metal complexes used in catalysis. The ability to modify both the< strong>pyridine and< strong>pyrimidine rings allows for fine-tuning of electronic properties, which is crucial for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The growing body of research on 2-[(Pyridin-3-yl)methyl]pyrimidine-5-carboxylic acid underscores its significance as a versatile building block in drug discovery and materials science. As our understanding of its biological activities and synthetic pathways continues to evolve, we can expect to see further innovation in both medicinal chemistry and applied chemistry. The compound's unique combination of structural features makes it an attractive candidate for future research aimed at developing novel therapeutics and advanced materials.